Cas no 2126918-60-1 (Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate
• CAS No: 2126918-60-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6333454
• PubChem ID: 165913854
• Update Time: 2025-05-19

Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate
• 2126918-60-1
• EN300-7279439
• Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-5-7-14-8-6-9-15(11-10-14)12(16)17-13(2,3)4/h5H,1,6-11H2,2-4H3
• InChI Key： DHEXQFGIGOVJFM-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC=C)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate

Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate, also known by its CAS number 2126918-60-1, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of diazepanes, which are seven-membered ring structures containing two nitrogen atoms. The presence of a tert-butyl group and a propenyl substituent adds complexity to its structure, making it a valuable subject for both theoretical and practical studies.

The synthesis of tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the diazepane ring. This approach not only reduces reaction time but also minimizes side reactions, making it a promising technique for large-scale production.

The structural features of this compound make it highly versatile in various applications. The tert-butyl group provides steric bulk, which can influence the compound's reactivity and stability. On the other hand, the propenyl group introduces unsaturation, enabling participation in conjugate addition reactions. These properties have been leveraged in the development of novel pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate in drug delivery systems. Its unique structure allows for controlled release mechanisms, which are critical in targeted therapies. Additionally, its ability to form stable complexes with metal ions has opened new avenues in catalysis and sensor technology.

In terms of spectroscopic analysis, this compound exhibits distinct NMR and IR spectra due to its functional groups. The tert-butyl group contributes to a characteristic singlet in the proton NMR spectrum, while the propenyl group shows signals corresponding to its double bond protons. These spectral features are essential for confirming the compound's identity and purity during quality control processes.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. Such computational studies are invaluable for predicting how this compound might behave under different chemical conditions.

In conclusion, tert-butyl 4-(prop-2-en-1-yl)-1,4-diazepane-1-carboxylate is a multifaceted compound with diverse applications across various fields. Its unique structure and reactivity make it a subject of ongoing research interest. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.